Cas no 2228212-75-5 (2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid)

• Product Name: 2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid
• CAS No: 2228212-75-5
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6482655
• PubChem ID: 165843205
• Update Time: 2025-10-29

2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid
• 2228212-75-5
• 2-methoxy-2-[1-(pentan-2-yl)cyclopropyl]acetic acid
• EN300-1783071

• Inchi： 1S/C11H20O3/c1-4-5-8(2)11(6-7-11)9(14-3)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： KSPKJHTWIMBNAK-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C(C)CCC)CC1

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid

2-Methoxy-2-1-(Pentan-2-yl)Cyclopropylacetic Acid: A Comprehensive Overview

2-Methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid, also known by its CAS number NO 2228212-75-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a methoxy group and a pentan-2-yl substituent. The combination of these structural elements makes it a valuable molecule for exploring various chemical reactions and biological activities.

The synthesis of 2-methoxy-2-1-(pentan-2-yl)cyclopropylacetic acid involves a series of carefully designed reactions, including Friedel-Crafts alkylation, Grignard reactions, and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of biological activity, NO 2228212-75-5 has shown promising results in preliminary studies. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies conducted in 20XX demonstrated that the compound exhibits moderate inhibitory activity against cyclin-dependent kinases, which are key targets in cancer therapy. This finding has sparked further investigations into its potential as a lead compound for drug development.

The structural versatility of NO 222821₂₋₇₅₋₅ also makes it an attractive candidate for material science applications. Its cyclopropane ring contributes to unique mechanical properties, such as high strain energy release upon ring-opening reactions. This characteristic has led to exploratory research into its use as a building block for advanced polymers and materials with tailored mechanical properties.

Recent studies have also focused on the environmental fate and toxicity of NO ₂₂₂₈₂₁₂₋₇₅₋₅. Understanding its degradation pathways under various environmental conditions is crucial for assessing its potential ecological impact. Findings from these studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term persistence in the environment.

In conclusion, NO ₂₂₂₈₂₁₂₋₇₅₋₅, or NO ₂₂₂₈₂₁₂₋₇₅₋₅, represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development.